[3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C12H14FN/c13-10-4-2-1-3-9(10)12-5-11(6-12,7-12)8-14/h1-4H,5-8,14H2
• InChI Key: SOIAKPRMBDRCIG-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC=CC=C3F)CN
• Molecular Formula: C12H14FN
• Molecular Weight: 191.24 g/mol

Description

“[3-(2-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is a chemical compound with the molecular formula C11H13FN2. It is related to other compounds such as “[3-(2,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” and "[3-(2,5-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine".

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a metal-free strategy was used to synthesize 1-perfluoroalkyl-3-heteroaryl bicyclo [1.1.1]pentanes using an electron donor–acceptor (EDA) complex for the perfluoroalkylation of [1.1.1]propellane. Another approach involved the use of a mixture of fluorine gas with helium.